Cas no 213672-25-4 (Desmethoxyamino Hydroxy Gemifloxacin)

• Product Name: Desmethoxyamino Hydroxy Gemifloxacin
• CAS No: 213672-25-4
• MF: C₁₇H₁₉FN₄O₄
• MW: 362.355567216873
• CID: 1060762
• Update Time: 2025-06-03

Desmethoxyamino Hydroxy Gemifloxacin Chemical and Physical Properties

Names and Identifiers

• Desmethoxyamino Hydroxy Gemifloxacin
• CID 131667547
• GeMifloxacin IMpurity
• Gemifloxacin 4-Hydroxy Analog
• 1,8-Naphthyridine-3-carboxylic acid, 7-[3-(aminomethyl)-4-hydroxy-1-pyrrolidinyl]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-

• Inchi： 1S/C17H19FN4O4/c18-12-3-10-14(24)11(17(25)26)6-22(9-1-2-9)15(10)20-16(12)21-5-8(4-19)13(23)7-21/h3,6,8-9,13,23H,1-2,4-5,7,19H2,(H,25,26)
• InChI Key： JLTVDKXMHBRYMT-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(C(=O)O)=CN(C2=NC=1N1CC(C(CN)C1)O)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 640
• XLogP3: -0.3
• Topological Polar Surface Area: 120

Additional information on Desmethoxyamino Hydroxy Gemifloxacin

Desmethoxyamino Hydroxy Gemifloxacin: A Comprehensive Overview

Desmethoxyamino Hydroxy Gemifloxacin (CAS No. 213672-25-4) is a compound of significant interest in the field of pharmaceutical research, particularly in the development of novel antibacterial agents. This compound represents a modified version of gemifloxacin, a well-known fluoroquinolone antibiotic. The modifications introduced in Desmethoxyamino Hydroxy Gemifloxacin aim to enhance its pharmacokinetic properties, bioavailability, and efficacy against a wide range of bacterial pathogens.

The chemical structure of Desmethoxyamino Hydroxy Gemifloxacin is characterized by the removal of the methoxy group and the introduction of an amino hydroxy substituent. These structural changes are intended to improve the compound's solubility and stability, which are critical factors for its effectiveness as an antibiotic. Recent studies have demonstrated that these modifications significantly enhance the compound's ability to inhibit bacterial DNA gyrase and topoisomerase IV, key enzymes responsible for bacterial DNA replication and repair.

One of the most promising aspects of Desmethoxyamino Hydroxy Gemifloxacin is its potential to combat multidrug-resistant (MDR) bacterial strains. According to a study published in *Antimicrobial Agents and Chemotherapy*, this compound exhibits potent activity against MDR *Escherichia coli* and *Klebsiella pneumoniae* strains, which are major contributors to hospital-acquired infections. The study highlights that Desmethoxyamino Hydroxy Gemifloxacin achieves this by disrupting bacterial cell wall synthesis and membrane integrity, leading to rapid bacterial cell death.

In addition to its antimicrobial properties, Desmethoxyamino Hydroxy Gemifloxacin has shown potential in reducing biofilm formation, a common mechanism by which bacteria evade antibiotic treatment. Research conducted at the University of California, Los Angeles (UCLA), revealed that this compound inhibits biofilm formation in *Staphylococcus aureus* by interfering with quorum sensing pathways. This dual mechanism of action makes Desmethoxyamino Hydroxy Gemifloxacin a versatile candidate for treating both acute and chronic bacterial infections.

The pharmacokinetic profile of Desmethoxyamino Hydroxy Gemifloxacin has also been extensively studied. Preclinical trials indicate that the compound exhibits excellent oral bioavailability and tissue penetration, making it suitable for systemic administration. Furthermore, its half-life has been optimized to ensure sustained drug levels in the body, reducing the need for frequent dosing and improving patient compliance.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of Desmethoxyamino Hydroxy Gemifloxacin with various bacterial targets with high accuracy. Using molecular docking simulations, scientists at the Massachusetts Institute of Technology (MIT) have demonstrated that this compound binds strongly to the active sites of DNA gyrase and topoisomerase IV, enhancing its inhibitory effects. These findings provide a solid foundation for further preclinical and clinical trials.

Despite its promising properties, Desmethoxyamino Hydroxy Gemifloxacin is still in the early stages of development. Ongoing research is focused on optimizing its formulation, evaluating its safety profile, and assessing its efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, Desmethoxyamino Hydroxy Gemifloxacin (CAS No. 213672-25-4) represents a significant advancement in the field of antibacterial drug development. Its unique chemical structure, enhanced pharmacokinetic properties, and potent antimicrobial activity make it a strong candidate for addressing the growing challenge of antibiotic resistance. As research continues to unfold, this compound holds great promise for revolutionizing the treatment of bacterial infections worldwide.